(5-Bromo-2-chloro-pyrimidine-4-yl)-(tetrahydro-pyran-4-yl)-amine

• Molecular Formula: C9H11BrClN3O
• Molecular Weight: 292.56 g/mol
• IUPAC Name: 5-bromo-2-chloro-N-(oxan-4-yl)pyrimidin-4-amine
• InChI: InChI=1S/C9H11BrClN3O/c10-7-5-12-9(11)14-8(7)13-6-1-3-15-4-2-6/h5-6H,1-4H2,(H,12,13,14)
• InChI Key: OBBNSCCCDZQNNO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1NC2=NC(=NC=C2Br)Cl

Description

(5-Bromo-2-chloro-pyrimidine-4-yl)-(tetrahydro-pyran-4-yl)-amine is a useful research compound. Its molecular formula is C9H11BrClN3O and its molecular weight is 292.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In the reaction of 5-bromo-2,4-dichloropyrimidine (300 mg, 1.32 mmol) with tetrahydropyran-4-ylamine (144 mg, 1.42 mmol) according to GP 2, the desired product is obtained in 83% yield (320 mg) after chromatographic purification (silica gel, ethyl acetate/hexane with ethyl acetate: 0-100%).

Synthesis routes and methods II

Procedure details

5-Bromo-2,4-dichloropyrimidine (5.0 g, 21.9 mmol), tetrahydro-2H-pyran-4-amine (2.22 g, 21.9 mmol), and N-ethyl-N-isopropylpropan-2-amine (4.25 g, 32.9 mmol) were dissolved in dioxane (50 ml) and the reaction was stirred at room temperature for 12 hours. Ethyl acetate was added to the reaction mixture and the organic layer was washed with water and brine. The organic layer was dried with sodium sulfate. Removal of solvent gave (5-bromo-2-chloro-pyrimidin-4-yl)-(tetrahydro-pyran-4-yl)-amine (32) as a light yellow solid (6.75 g, 99%). 1H NMR (500 MHz, CD3OD) δ ppm 8.04 (1 H, s), 4.14-4.21 (1 H, m), 3.89 (2 H, dd, J=11.4, 4.3 Hz) 3.43 (2 H, td, J=11.9, 2.0 Hz), 1.80 (2 H, ddd, J=12.6, 4.2, 1.8 Hz), 1.63 (2 H, qd, J=12.2, 4.5, Hz); LCMS-ESI (POS), M/Z, M+1: Found 292.0, Calculated 292.